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Compound of Interest

Compound Name: (+)-Bromocyclen

Cat. No.: B13736657 Get Quote

Essential Safety and Handling Guide for (+)-
Bromocyclen
This document provides crucial safety and logistical information for the handling and disposal

of (+)-Bromocyclen (CAS 1715-40-8). The following guidelines are intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Chemical and Physical Properties
Property Value

Chemical Name
5-(Bromomethyl)-1,2,3,4,7,7-hexachloro-2-

norbornene

CAS Number 1715-40-8[1]

Molecular Formula C₈H₅BrCl₆[1][2]

Molecular Weight 393.75 g/mol [1]

Purity ≥97%[1]

Appearance
Not explicitly stated, handle as a potentially

hazardous solid or liquid.

Storage Store in a refrigerator at 2-8°C.[3]
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Personal Protective Equipment (PPE)
When handling (+)-Bromocyclen, appropriate personal protective equipment is mandatory to

minimize exposure and ensure personal safety. The selection of PPE should be based on a

thorough risk assessment of the specific laboratory procedures to be performed.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Eye Protection Safety Goggles or Face Shield

Use chemical splash goggles

that meet ANSI Z87 standards.

A face shield should be worn in

addition to goggles when there

is a significant risk of splashes.

[4][5]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a good initial

choice for protection against

solvents, oils, and limited

exposure to acids and bases.

[6] For prolonged contact or

when handling concentrated

solutions, consider neoprene

or other gloves specifically

rated for halogenated

hydrocarbons. Always inspect

gloves for tears or punctures

before use and dispose of

them properly after handling

the chemical.[6][7]

Body Protection Laboratory Coat

A long-sleeved, knee-length

lab coat is required to protect

against incidental contact.[5]

For procedures with a higher

risk of splashes, a chemical-

resistant apron over the lab

coat is recommended.

Respiratory Protection Fume Hood or Respirator All handling of (+)-

Bromocyclen that may

generate dust or vapors should

be conducted in a certified

chemical fume hood to avoid

inhalation.[8] If a fume hood is
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not available or if

concentrations are unknown, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.[9][10]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of (+)-Bromocyclen and

preventing accidental exposure.

Handling:

Always handle (+)-Bromocyclen within a well-ventilated area, preferably a chemical fume

hood.[8]

Avoid the formation of dust and aerosols.[8]

Use non-sparking tools and explosion-proof equipment if the compound is flammable.[7]

Ground and bond containers when transferring material to prevent static discharge.[7]

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[11]

Keep away from heat, sparks, open flames, and other sources of ignition.[7]

Store at the recommended temperature of 2-8°C.[3]

Segregate from incompatible materials such as strong oxidizing agents, alkalis, and reducing

agents.[11]
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Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Emergency Situation First Aid and Response Protocol

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[8]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

for at least 15 minutes. Seek medical attention if

irritation develops or persists.[7][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[7][8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[8]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb the material with an inert,

non-combustible absorbent (e.g., sand,

vermiculite). Collect the absorbed material into a

labeled, sealed container for hazardous waste

disposal. For large spills, contact your

institution's environmental health and safety

department.

Disposal Plan
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(+)-Bromocyclen is a halogenated organic compound and must be disposed of as hazardous

waste. Improper disposal can lead to environmental contamination.

Waste Categorization and Collection:

Halogenated Organic Waste: All solutions and materials containing (+)-Bromocyclen must

be collected in a designated, properly labeled "Halogenated Organic Waste" container. Do

not mix with non-halogenated waste.[11]

Solid Waste: Contaminated solid materials, including gloves, filter paper, and pipette tips,

must be collected in a separate, labeled container for solid hazardous waste.[11]

Aqueous Waste: Aqueous solutions containing (+)-Bromocyclen should be treated as

hazardous and collected in a designated aqueous hazardous waste container.[11]

Disposal Methods:

All waste must be disposed of through a licensed hazardous waste disposal facility.

Incineration at a facility equipped with scrubbers to handle halogenated compounds is a

common disposal method for brominated organic waste.[12]
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Caption: Workflow for the safe handling of (+)-Bromocyclen.
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This guide is intended to provide essential safety information. Always consult the specific

Safety Data Sheet (SDS) for (+)-Bromocyclen before use and follow all institutional and

regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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